Cas no 35418-05-4 (2-Propenoyl chloride,3-(3-nitrophenyl)-)

• Product Name: 2-Propenoyl chloride,3-(3-nitrophenyl)-
• CAS No: 35418-05-4
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• MDL: MFCD00171563
• CID: 295610
• PubChem ID: 11063737
• Update Time: 2025-10-31

2-Propenoyl chloride,3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride,3-(3-nitrophenyl)-
• (2E)-3-(3-Nitrophenyl)acryloyl chloride
• 3-NITROCINNAMOYL CHLORIDE
• 3-nitrocinnamic acid chloride
• m-nitrocinnamic acid chloride
• SCHEMBL1136435
• VS-04813
• AKOS005173520
• 35418-05-4
• MFCD00171563
• (E)-3-(3-nitrophenyl)prop-2-enoyl Chloride
• SCHEMBL1136437
• ORIBWNWUGUWUKV-SNAWJCMRSA-N
• DTXSID901263690
• 2-Propenoyl chloride, 3-(3-nitrophenyl)-, (2E)-
• (E)-3-(3-nitro-phenyl)-acryloyl chloride
• (2E)-3-(3-nitrophenyl)prop-2-enoyl chloride
• 141236-48-8
• (2E)-3-(3-Nitrophenyl)-2-propenoyl chloride

• MDL： MFCD00171563
• Inchi： 1S/C9H6ClNO3/c10-9(12)5-4-7-2-1-3-8(6-7)11(13)14/h1-6H/b5-4+
• InChI Key： ORIBWNWUGUWUKV-SNAWJCMRSA-N
• SMILES： ClC(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 211.00400
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.403
• Boiling Point: 342.9°Cat760mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.629
• PSA: 62.89000
• LogP: 2.89660

2-Propenoyl chloride,3-(3-nitrophenyl)- Security Information

• HazardClass：IRRITANT

Additional information on 2-Propenoyl chloride,3-(3-nitrophenyl)-

2-Propenoyl Chloride, 3-(3-Nitrophenyl)- (CAS No. 35418-05-4)

The compound 2-Propenoyl Chloride, 3-(3-Nitrophenyl)-, also known by its CAS registry number 35418-05-4, is a significant entity in the field of organic chemistry. This compound is a derivative of acrylic acid, where the carboxylic acid group has been replaced by a chlorine atom, forming an acyl chloride. The presence of the 3-nitrophenyl group introduces unique electronic and steric properties, making this compound a valuable intermediate in various chemical syntheses.

Acyl chlorides like 2-Propenoyl Chloride, 3-(3-Nitrophenyl)- are highly reactive due to the electrophilic nature of the carbonyl carbon. This reactivity makes them versatile building blocks in organic synthesis. Recent studies have highlighted their potential in the preparation of advanced materials, such as polymers and coatings, where controlled reactivity is crucial. The 3-nitrophenyl substituent further enhances the compound's utility by introducing electron-withdrawing effects, which can modulate reactivity and selectivity in various reactions.

The synthesis of 2-Propenoyl Chloride, 3-(3-Nitrophenyl)- typically involves the reaction of 3-nitrobenzaldehyde with propene in the presence of a suitable catalyst. This process is often optimized to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. The acyl chloride functionality allows for the formation of amides and esters, which are common motifs in bioactive molecules. Additionally, its role as a precursor in polymer chemistry has been explored extensively, particularly in the development of high-performance polymers with tailored properties.

Recent research has also delved into the use of 2-Propenoyl Chloride, 3-(3-Nitrophenyl)- in click chemistry and other modular synthetic strategies. These approaches leverage the compound's reactivity to construct complex molecules with high precision and efficiency. For instance, its participation in Friedel-Crafts acylation reactions has been studied to develop novel aromatic compounds with applications in electronics and optoelectronics.

The electronic properties introduced by the nitrophenyl group make this compound a promising candidate for use in organic electronics. Its ability to participate in conjugation systems has been explored in the context of designing materials for light-emitting diodes (LEDs) and photovoltaic devices. Emerging studies suggest that incorporating such functionalities can enhance device performance by improving charge transport properties.

In conclusion, 2-Propenoyl Chloride, 3-(3-Nitrophenyl)- (CAS No. 35418-05-4) stands as a pivotal compound in modern organic chemistry. Its unique combination of reactivity and substituent effects positions it as a valuable tool for advancing materials science and pharmaceutical development. As research continues to uncover new applications and syntheses for this compound, its role in shaping future technologies is expected to grow significantly.